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Compound of Interest

Compound Name: Vat Orange 1

Cat. No.: B116557

An In-depth Technical Guide to the Solubility of Vat Orange 1 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Orange 1, identified by CAS Number 1324-11-4 and C.I. No. 59105, is an anthraquinone-
based vat dye known for its application in the textile industry for dyeing and printing.[1] Its
chemical structure, dibenzo[b,def]lchrysene-7,14-dione, dibromo-, gives it a high molecular
weight and a largely nonpolar nature, which dictates its solubility characteristics.[2]
Understanding the solubility of Vat Orange 1 in various organic solvents is crucial for its
application in diverse fields beyond textiles, such as in the formulation of advanced materials,
organic electronics, and as a reference compound in research and development. This guide
provides a comprehensive overview of the known solubility of Vat Orange 1 and a detailed
experimental protocol for its quantitative determination.

Solubility Profile of Vat Orange 1

Quantitative solubility data for Vat Orange 1 in organic solvents is not widely available in
published literature. However, qualitative solubility has been consistently reported. The
following table summarizes the available solubility information for Vat Orange 1 in its
unreduced state.
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Solvent CAS Number Solubility Reference(s)
Nitrobenzene 98-95-3 Soluble [11[3114115]
Xylene 1330-20-7 Soluble [11[3]14]1[5]
1,2,3,4-

Tetrahydronaphthalen 119-64-2 Soluble [11[31[41[5]
e

0-Chlorophenol 95-57-8 Slightly Soluble [11131[4115]
Pyridine 110-86-1 Slightly Soluble [L1[31[41[5]
Chloroform 67-66-3 Slightly Soluble [11[31[5]
Acetone 67-64-1 Slightly Soluble [11[31[41[5]
Ethanol 64-17-5 Slightly Soluble [11[31[41[5]
Toluene 108-88-3 Slightly Soluble [11[31[4115]
Benzene 71-43-2 Slightly Soluble [11[31[41[5]
Water 7732-18-5 8.337 mg/L (20°C) [2][6]

Experimental Protocol for Quantitative Solubility
Determination

The following protocol is an adapted method for the quantitative determination of the solubility

of Vat Orange 1 in organic solvents. It is based on the principle of reaching equilibrium

between the solid solute and the solvent, followed by the analysis of the supernatant.

3.1 Materials and Equipment

e Vat Orange 1 (high purity)

e Selected organic solvents (analytical grade)

o Thermostatic shaker or water bath

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
http://www.worlddyevariety.com/vat-dyes/vat-orange-1.html
https://www.chinainterdyes.com/vat-dye/vat-orange-1.html
https://www.xcwydyes.com/vat-orange-1.html
https://www.indiamart.com/proddetail/vat-orange-1-cdpmdpf-dyes-20159410633.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2855617.htm
https://www.chembk.com/en/chem/Vat%20orange%201%20(C.I.%2059105)
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Calibrated analytical balance

o Centrifuge

e UV-Vis Spectrophotometer

e Volumetric flasks and pipettes

» Syringe filters (chemically resistant, e.g., PTFE, with a pore size of 0.22 um)

e Glass vials with screw caps

3.2 Experimental Workflow Diagram
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Experimental Workflow for Solubility Determination

1. Preparation
Add excess Vat Orange 1 to a known volume of solvent in a sealed vial.

Incubate

2. Equilibration
Agitate the mixture in a thermostatic shaker at a constant temperature (e.g., 25°C) for 24-48 hours.

Separate Phases

3. Separation
Centrifuge the suspension to pellet the undissolved solid.

Isolate Saturated Solution

4. Filtration
Carefully withdraw the supernatant and filter it using a syringe filter.

Analyze

5. Quantification
Prepare serial dilutions of the filtered solution and measure absorbance using UV-Vis spectrophotometry.

Data Processing

6. Calculation
Determine the concentration using a pre-established calibration curve. Calculate solubility (e.g., in g/L).

Click to download full resolution via product page

Caption: A schematic of the experimental workflow for the quantitative determination of Vat

Orange 1 solubility.
3.3 Detailed Procedure

3.3.1 Preparation of Standard Solutions and Calibration Curve

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b116557?utm_src=pdf-body-img
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Accurately weigh a small amount of Vat Orange 1 and dissolve it in a suitable solvent (one
in which it is highly soluble and a stable solution can be prepared, for example,
nitrobenzene) to prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to prepare at least five standard solutions
of different concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Vat Orange 1 using a UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration to generate a calibration curve. The curve
should be linear and pass through the origin.

3.3.2 Solubility Measurement

Add an excess amount of Vat Orange 1 powder to a series of glass vials.

Accurately add a known volume of the desired organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C).

Agitate the mixtures for a sufficient period to ensure that equilibrium is reached (typically 24
to 48 hours).

After equilibration, remove the vials and allow them to stand undisturbed for a short period to
allow the excess solid to settle.

Centrifuge the vials to further separate the undissolved solid from the supernatant.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it
through a chemically resistant syringe filter (0.22 pm) into a clean vial. This step is critical to
remove any suspended micropatrticles.

Accurately dilute the filtered saturated solution with the same solvent to a concentration that
falls within the linear range of the calibration curve.
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e Measure the absorbance of the diluted solution at the Amax.

» Use the calibration curve to determine the concentration of Vat Orange 1 in the diluted
solution.

» Calculate the concentration in the original saturated solution by accounting for the dilution
factor. This value represents the solubility of Vat Orange 1 in the tested solvent at the
specified temperature.

Conclusion

While quantitative data on the solubility of Vat Orange 1 in organic solvents is scarce, its
qualitative behavior indicates solubility in solvents like nitrobenzene, xylene, and
tetrahydronaphthalene, and slight solubility in a range of other common organic solvents. For
applications requiring precise solubility values, the experimental protocol detailed in this guide
provides a robust method for their determination. This information is foundational for
researchers and professionals working with Vat Orange 1 in various scientific and industrial
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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